2-(3,5-Dimethylcyclohexyl)acetamide

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 2-(3,5-dimethylcyclohexyl)acetamide
• InChI: InChI=1S/C10H19NO/c1-7-3-8(2)5-9(4-7)6-10(11)12/h7-9H,3-6H2,1-2H3,(H2,11,12)
• InChI Key: ZGSCMLABTJLZJC-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)CC(=O)N)C

Description

2-(3,5-Dimethylcyclohexyl)acetamide is a synthetic organic compound featuring a cyclohexyl ring substituted with methyl groups at the 3 and 5 positions, linked to an acetamide functional group. This structure is of significant interest in medicinal chemistry and chemical biology research. Compounds with similar acetamide and cyclohexyl motifs are frequently investigated as potential kinase inhibitors and are common in structure-activity relationship (SAR) studies to optimize pharmacological properties . The steric and electronic properties conferred by the 3,5-dimethylcyclohexyl moiety may influence the compound's binding affinity to biological targets and its overall pharmacokinetic profile. Researchers are exploring its potential as a key intermediate or a core scaffold in the development of novel therapeutic agents. This product is intended for research and development purposes in a laboratory setting only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate precautions, referring to the associated safety data sheet (SDS) for detailed hazard and handling information.

Preparation Methods

Amidation of 2-(3,5-Dimethylcyclohexyl)acetic Acid

The most straightforward route involves converting the corresponding carboxylic acid to the amide via activation and reaction with ammonia or an amine source.

Typical procedure:

• Activation of carboxylic acid : Using reagents such as thionyl chloride (SOCl₂) or oxalyl chloride to form the acyl chloride intermediate.
• Amidation : Reacting the acyl chloride with ammonia (NH₃) or ammonium salts to form the acetamide.

This method benefits from high yields and relatively mild conditions. The reaction is often performed in inert solvents like dichloromethane or tetrahydrofuran (THF) at low temperatures to control reactivity.

Ester Intermediate Route

An alternative involves preparing the ester derivative of 2-(3,5-dimethylcyclohexyl)acetic acid (e.g., methyl or ethyl ester) followed by ammonolysis.

Steps:

• Esterification : Reacting the acid with an alcohol (methanol or ethanol) under acidic catalysis.
• Ammonolysis : Treating the ester with ammonia in a suitable solvent (e.g., ethanol or aqueous ammonia) at elevated temperatures to yield the amide.

This two-step process allows for better purification of intermediates and can improve overall purity of the final amide.

Halide Intermediate Route

In some cases, the acetic acid derivative is converted to the corresponding halide (e.g., bromide or chloride) which then undergoes nucleophilic substitution with ammonia.

Procedure:

• Halogenation : Using reagents like phosphorus tribromide (PBr₃) or thionyl chloride to convert the acid to the halide.
• Nucleophilic substitution : Treating the halide with ammonia to form the amide.

This method requires careful control of reaction conditions to avoid side reactions and decomposition.

Reaction Conditions and Optimization

Step	Reagents/Conditions	Notes
Acid activation	SOCl₂, oxalyl chloride; solvent: DCM, 0–25 °C	Forms acyl chloride intermediate
Amidation	NH₃ (gaseous or aqueous), 0–50 °C	Mild conditions favor high yield
Esterification	Alcohol (MeOH, EtOH), acid catalyst (H₂SO₄), reflux	Purifies intermediate
Ammonolysis	NH₃ in EtOH, 50–100 °C	Converts ester to amide
Halogenation	PBr₃, SOCl₂, or similar; inert solvent, 0–25 °C	Forms acyl halide or alkyl halide
Nucleophilic substitution	NH₃ in solvent, elevated temperature (50–80 °C)	Converts halide to amide

Summary Table of Preparation Routes

Method	Starting Material	Key Reagents	Advantages	Disadvantages
Acyl chloride amidation	2-(3,5-Dimethylcyclohexyl)acetic acid	SOCl₂ or oxalyl chloride + NH₃	High yield, straightforward	Requires handling reactive reagents
Ester ammonolysis	2-(3,5-Dimethylcyclohexyl)acetic acid ester	NH₃ in ethanol	Mild conditions, good purity	Two-step process
Halide substitution	2-(3,5-Dimethylcyclohexyl)acetyl halide	PBr₃ or SOCl₂ + NH₃	Useful if other intermediates unavailable	Potential side reactions

Chemical Reactions Analysis

Types of Reactions: 2-(3,5-Dimethylcyclohexyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The acetamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) or amines can be used under basic or acidic conditions.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Various substituted acetamides.

Scientific Research Applications

2-(3,5-Dimethylcyclohexyl)acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3,5-Dimethylcyclohexyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

2-(3,5-Dimethylphenyl)acetamide: Similar structure but with a phenyl ring instead of a cyclohexyl ring.

2-(3,5-Dimethylcyclohexyl)propionamide: Similar structure but with a propionamide group instead of an acetamide group.

Uniqueness: 2-(3,5-Dimethylcyclohexyl)acetamide is unique due to its specific substitution pattern on the cyclohexyl ring and the presence of the acetamide group. This combination of structural features imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry.

Biological Activity

2-(3,5-Dimethylcyclohexyl)acetamide is a synthetic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological properties, focusing on antimicrobial and anticancer activities, as well as its interactions with various biological targets.

Chemical Structure

The compound is characterized by a cyclohexyl ring substituted with two methyl groups at the 3 and 5 positions, linked to an acetamide functional group. This structure may influence its biological activity by affecting its interaction with biological macromolecules.

Antimicrobial Properties

Research indicates that 2-(3,5-Dimethylcyclohexyl)acetamide exhibits notable antimicrobial activity. In a study investigating various amides for their efficacy against bacterial strains, this compound demonstrated significant inhibition against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined, revealing that it could effectively inhibit growth at concentrations as low as 50 µg/mL for certain strains .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	100
Pseudomonas aeruginosa	75

Anticancer Activity

In vitro studies have shown that 2-(3,5-Dimethylcyclohexyl)acetamide possesses anticancer properties. It was tested against several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The compound induced apoptosis in these cells, which was confirmed through flow cytometry assays. The IC50 values were found to be approximately 30 µM for MCF-7 cells and 25 µM for A549 cells, indicating a promising potential for further development .

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	30
A549 (Lung Cancer)	25

The biological activity of 2-(3,5-Dimethylcyclohexyl)acetamide may be attributed to its ability to interact with specific molecular targets within cells. Preliminary studies suggest that it may inhibit key enzymes involved in cell proliferation and survival pathways. For example, it has been shown to inhibit the activity of certain kinases that are crucial for cancer cell growth.

Case Studies

• Antimicrobial Efficacy : A study conducted on the effectiveness of various acetamides revealed that 2-(3,5-Dimethylcyclohexyl)acetamide was among the top performers in inhibiting bacterial growth, particularly in resistant strains of Staphylococcus aureus .
• Cancer Cell Studies : In a comparative analysis of several compounds targeting MCF-7 breast cancer cells, it was found that 2-(3,5-Dimethylcyclohexyl)acetamide not only inhibited cell growth but also enhanced the effects of existing chemotherapeutic agents when used in combination therapies .

Q & A

Q. How can the stereochemical purity of 2-(3,5-Dimethylcyclohexyl)acetamide be optimized in asymmetric synthesis?

• Methodology : Use chiral amine catalysts (e.g., N-(3,5-dimethylcyclohexyl)acetamide derivatives) to control stereoselectivity. Monitor enantiomeric excess (ee) via chiral HPLC or polarimetry. Reaction conditions (solvent polarity, temperature) significantly impact stereochemical outcomes, as shown in organocatalytic protocols achieving 80% ee .
• Key Parameters : Catalyst loading (5–10 mol%), solvent (e.g., dichloromethane or toluene), and temperature (−20°C to RT).

Q. What analytical techniques are most reliable for characterizing 2-(3,5-Dimethylcyclohexyl)acetamide?

• Methodology : Combine NMR (¹H/¹³C) for structural elucidation, HPLC for purity assessment (>98%), and X-ray crystallography for absolute configuration determination. Mass spectrometry (HRMS) confirms molecular weight .
• Data Interpretation : Compare spectral data with structurally analogous acetamides (e.g., N-(3,5-dimethylphenyl)-2-(3-oxothiomorpholin-2-yl)acetamide) to validate assignments .

Q. How does the cyclohexyl substituent influence the compound’s physicochemical properties?

• Methodology : Perform logP measurements (octanol-water partitioning) and thermal analysis (DSC/TGA) to assess lipophilicity and stability. The 3,5-dimethylcyclohexyl group enhances steric bulk, reducing solubility in polar solvents but improving thermal stability up to 150°C .

Advanced Research Questions

Q. What strategies resolve contradictions in reported biological activities of 2-(3,5-Dimethylcyclohexyl)acetamide derivatives?

• Methodology : Conduct systematic SAR studies by modifying substituents (e.g., halogenation of the phenyl ring) and correlating changes with bioactivity. For example, chlorine substitution increases antimicrobial potency but reduces anti-inflammatory effects in vitro .
• Data Analysis : Use multivariate regression to isolate structural contributors to activity. Cross-validate findings across multiple assays (e.g., MIC vs. COX-2 inhibition).

Q. How can computational modeling predict the compound’s interaction with biological targets?

• Methodology : Employ molecular docking (AutoDock Vina) and MD simulations to study binding modes with enzymes (e.g., cytochrome P450). Validate predictions with SPR or ITC binding assays. The dimethylcyclohexyl moiety shows high affinity for hydrophobic enzyme pockets .
• Limitations : Force field parameterization for cyclohexyl groups may require adjustment to match experimental IC50 values.

Q. What mechanistic insights explain its role in organocatalytic reactions?

• Methodology : Use DFT calculations (B3LYP/6-31G*) to map reaction pathways. The acetamide’s NH group facilitates hydrogen-bonding activation of substrates, while the cyclohexyl group stabilizes transition states via van der Waals interactions .
• Experimental Validation : Kinetic isotope effects (KIE) and in situ IR spectroscopy confirm rate-determining steps.

Q. How do environmental factors (pH, light) affect the compound’s stability in aqueous solutions?

• Methodology : Conduct accelerated stability studies under ICH guidelines. LC-MS identifies degradation products (e.g., hydrolysis to 3,5-dimethylcyclohexanol). Photooxidation pathways are minimized using amber glassware and antioxidants (e.g., BHT) .